Cas no 52584-70-0 (Pyridinium, 1-heptyl-, chloride)

• Product Name: Pyridinium, 1-heptyl-, chloride
• CAS No: 52584-70-0
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 336142
• PubChem ID: 12093588
• Update Time: 2025-04-19

Pyridinium, 1-heptyl-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-heptyl-, chloride
• 1-heptylpyridin-1-ium,chloride
• SCHEMBL3912002
• DTXSID10477426
• 52584-70-0
• 1-heptylpyridinium chloride

• Inchi： 1S/C12H20N.ClH/c1-2-3-4-5-7-10-13-11-8-6-9-12-13;/h6,8-9,11-12H,2-5,7,10H2,1H3;1H/q+1;/p-1
• InChI Key： HNERUFRCYJJSNN-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 213.1284273g/mol
• Monoisotopic Mass: 213.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų